Comparison of uranyl extraction mechanisms in an ionic liquid by use of malonamide or malonamide-functionalized ionic liquid

Dalton Transactions Pub Date: 2012-05-01 DOI: 10.1039/C2DT12421A

Abstract

The extraction of uranyl from acidic (HNO3) aqueous solutions toward an ionic liquid phase, C1–C4–imTf2N (1-methyl,3-butylimidazolium Tf2N), has been investigated as a function of initial acid concentration and ligand concentration for two different extracting moieties: a classical malonamide, N,N′-dimethyl-N,N′-dibutylmalonamide (DMDBMA) and a functionalized IL composed of the Tf2N− anion and an imidazolium cation on which a malonamide pattern has been grafted (FIL-MA). The extraction mechanism, as demonstrated through the influence of added C1–C4–imCl or added LiTf2N in the aqueous phase, is slightly different between the DMDBMA and FIL-MA extracting agents. Modeling of the extraction data evidences a double extraction mechanism, with cation exchange of UO22+versus 2 H+ for DMDBMA or versus C1–C4 -im+ and H+ for FIL-MA at low acidic values, and through anion exchange of [UO2(NO3)3]−versus Tf2N− for both ligands at high HNO3 concentrations. The FIL-MA molecule is more efficient than its classical DMDBMA parent.

Graphical abstract: Comparison of uranyl extraction mechanisms in an ionic liquid by use of malonamide or malonamide-functionalized ionic liquid
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